N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H21FN4O4 and its molecular weight is 388.399. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Pyrazolo[1,5-a]pyrimidines and Schiff Bases : A study focused on the synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, highlighting their potential in vitro cytotoxic activity against various human cancer cell lines. The structural characterization and confirmation of these compounds were achieved through analytical and spectroscopic data. This research underscores the relevance of chemical synthesis in developing potential therapeutic agents (Hassan et al., 2015).
Design of Mycobacterium tuberculosis GyrB Inhibitors : Thiazole-aminopiperidine hybrid analogues were designed and synthesized, demonstrating significant activity against Mycobacterium tuberculosis. One particular compound showed promising in vitro activity and low cytotoxicity, indicating its potential as a therapeutic agent (Jeankumar et al., 2013).
Anticancer and Anti-5-lipoxygenase Agents : A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and 5-lipoxygenase inhibition activities, demonstrating the potential of chemical compounds in cancer therapy and inflammation control (Rahmouni et al., 2016).
Cytotoxicity and Anti-Inflammatory Activities
Cytotoxicity of Pyrazole and Pyrazolopyrimidine Derivatives : Research on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells highlights the potential of these compounds in cancer treatment (Hassan, Hafez, & Osman, 2014).
HuTopoIIα Inhibitory Activity and Anticancer Agents : A study involving the synthesis, cytotoxicity, HuTopoIIα inhibitory activity, and molecular docking of pyrazole derivatives as potential anticancer agents showcases the multifaceted approach in drug design and discovery for cancer treatment (Alam et al., 2016).
Properties
IUPAC Name |
N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4O4/c1-23-16(12-15(22-23)13-2-4-14(20)5-3-13)19(27)21-8-10-28-11-9-24-17(25)6-7-18(24)26/h2-5,12H,6-11H2,1H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUWKCAXKLUCVJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCOCCN3C(=O)CCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.